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Compound of Interest

Compound Name: 2-Tosylaniline

Cat. No.: B3046227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-tosylaniline
from o-nitroaniline. This process is a common transformation in organic synthesis, often

employed in the preparation of pharmaceutical intermediates and other fine chemicals. The

guide details a reliable two-step synthetic route, encompassing the tosylation of o-nitroaniline

followed by the selective reduction of the nitro group. This document provides detailed

experimental protocols, quantitative data, and visual diagrams to facilitate understanding and

replication in a laboratory setting.

Synthetic Pathway Overview
The synthesis of 2-tosylaniline from o-nitroaniline is typically achieved in a two-step process:

Step 1: Tosylation of o-Nitroaniline. The amino group of o-nitroaniline is reacted with p-

toluenesulfonyl chloride (TsCl) in the presence of a base to form the intermediate, N-(2-

nitrophenyl)-4-methylbenzenesulfonamide (2-nitrotosylaniline).

Step 2: Reduction of the Nitro Group. The nitro group of the 2-nitrotosylaniline intermediate is

selectively reduced to an amine to yield the final product, 2-tosylaniline.
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o-Nitroaniline N-(2-nitrophenyl)tosylamide
(2-Nitrotosylaniline)

p-Toluenesulfonyl chloride,
Pyridine, DCM 2-TosylanilineSnCl2·2H2O, HCl, Ethanol

Step 1: Tosylation

Step 2: Reduction

Dissolve o-Nitroaniline
in DCM

Add Pyridine and
Cool to 0 °C

Add TsCl solution

Stir at RT for 12-16h

Aqueous Workup
(HCl, NaHCO3, Brine)

Purification
(Recrystallization)

N-(2-nitrophenyl)tosylamide

Suspend Intermediate
in Ethanol

Add SnCl2·2H2O
in Conc. HCl

Reflux for 2-4h

Neutralization and
Extraction

Purification
(Chromatography/Recrystallization)

2-Tosylaniline
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{ Starting Material | o-Nitroaniline}

Step 1: Tosylation

Key Transformation: Formation of a sulfonamide bond

Protection of
Amino Group

{ Intermediate | N-(2-nitrophenyl)tosylamide}

Step 2: Reduction

Key Transformation: Conversion of nitro group to amino group

Functional Group
Interconversion

{ Final Product | 2-Tosylaniline}
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[https://www.benchchem.com/product/b3046227#synthesis-of-2-tosylaniline-from-o-
nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3046227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

